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Compound of Interest

Compound Name:
1,4-Dimethoxy-2,3-

dimethylbenzene

CAS No.: 39021-83-5

Cat. No.: B1360320

Get Quote

Executive Summary
In pharmaceutical intermediate synthesis and metabolic profiling, the precise identification of

dimethoxybenzene (DMB) isomers is critical. While 1,2-dimethoxybenzene (veratrole), 1,3-

dimethoxybenzene, and 1,4-dimethoxybenzene share the molecular formula

(MW 138.16 g/mol ), they exhibit distinct physicochemical and spectroscopic behaviors
governed by their symmetry point groups (

vs.

).

This guide provides a definitive technical comparison of these isomers. The most immediate

differentiator is the physical state at room temperature: 1,4-dimethoxybenzene is a crystalline

solid, whereas the 1,2- and 1,3-isomers are liquids. For solution-phase characterization, Proton

NMR (
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H-NMR) offers the most rapid confirmation through unique splitting patterns derived from
aromatic ring symmetry.

Chemical Identity & Physical Properties[1][2][3][4][5]
[6][7]
Before deploying advanced spectroscopy, simple physical property verification can serve as a

primary screen. The high symmetry of the para isomer facilitates efficient crystal packing,

resulting in a significantly higher melting point.

Property
1,2-
Dimethoxybenzene
(Veratrole)

1,3-
Dimethoxybenzene

1,4-
Dimethoxybenzene

Structure Ortho-substituted Meta-substituted Para-substituted

Symmetry (idealized) /

Physical State (RT) Liquid Liquid Solid (Crystalline)

Melting Point 15 °C -52 °C 54–56 °C

Boiling Point 206–207 °C ~217 °C 213 °C

Density 1.084 g/mL 1.055 g/mL 1.053 g/mL

Dipole Moment High (Polar) Intermediate Zero (Non-polar)

Spectroscopic Deep Dive
Nuclear Magnetic Resonance ( H-NMR)
NMR is the gold standard for differentiation. The key lies in the magnetic equivalence of the

aromatic protons.

1,4-Dimethoxybenzene (Para):

Symmetry: The molecule has a center of inversion. All four aromatic protons are

chemically equivalent.
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Spectrum: Appears as a sharp singlet at

6.83 ppm. The methoxy protons also appear as a single sharp singlet at

3.75 ppm.

Note: In high-resolution fields or specific solvents, second-order effects (AA'BB') may be

visible, but it predominantly appears as a singlet in routine analysis.

1,2-Dimethoxybenzene (Ortho):

Symmetry: A

axis bisects the C1-C2 and C4-C5 bonds.

Spectrum: The aromatic protons form an AA'BB' system. You will observe a symmetrical

multiplet centered around

6.90 ppm, not a singlet.

1,3-Dimethoxybenzene (Meta):

Symmetry: A

axis passes through C2 and C5.

Spectrum: Most complex of the three.

H-2: Singlet (or triplet of triplets) at

6.4–6.5 ppm (shielded by ortho-methoxy effects).

H-5: Triplet (coupling with H-4/H-6) at

7.1–7.2 ppm.

H-4, H-6: Doublets (coupling with H-5) at

6.5 ppm.
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Infrared Spectroscopy (IR)
Differentiation in the IR region relies on the C-H out-of-plane (oop) bending vibrations in the

fingerprint region (600–900 cm

), which are diagnostic for substitution patterns.

1,2-DMB: Single strong band near 750 cm

.

1,3-DMB: Three characteristic bands near 690, 780, and 880 cm

.

1,4-DMB: Single strong band near 800–830 cm

(typically higher frequency than ortho).

Mass Spectrometry (MS)
While the molecular ion (

) is 138 for all, fragmentation pathways differ due to the "Ortho Effect."

Ortho Effect (1,2-DMB): The proximity of the two methoxy groups facilitates specific

rearrangements. A prominent loss of formaldehyde (

) or methyl radical is observed. The intensity of the

peak is often modulated by the stability of the resulting phenonium ion.

1,4-DMB: Fragmentation typically follows standard ether cleavage: loss of methyl radical (

) to form a quinoid-like cation, followed by loss of CO.

Visual Analysis Logic
The following diagram illustrates the decision logic based on symmetry and spectroscopic

signals.
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Unknown Isomer C8H10O2

Physical State @ 25°C

Solid (MP ~56°C)
1,4-Dimethoxybenzene

Crystalline

Liquid
(1,2- or 1,3-DMB)

Oil/Liquid

1H-NMR Analysis
(Aromatic Region)

Verification

Singlet (4H)
High Symmetry

δ 6.83 ppm

Multiplet (AA'BB')
Symmetric

δ 6.90 ppm

Split Signals
(t, d, s) Pattern

δ 6.5 (d/s), 7.2 (t)

Confirm: 1,4-DMB Confirm: 1,2-DMB
(Veratrole) Confirm: 1,3-DMB

Click to download full resolution via product page

Figure 1: Decision tree for the identification of dimethoxybenzene isomers based on physical

state and NMR splitting patterns.
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Experimental Protocol: Standardized
Characterization
Objective: To unambiguously identify a dimethoxybenzene sample using a self-validating

workflow.

Materials
Solvent: Deuterated Chloroform (

) with 0.03% TMS.

Instrument: 300 MHz or higher NMR spectrometer.

Concentration: ~10 mg sample in 0.6 mL solvent.

Workflow
Visual Inspection: Record the physical state of the sample at room temperature. If solid, 1,4-

DMB is highly probable.

Sample Preparation: Dissolve the sample in

. Ensure the solution is clear and free of particulates.

Acquisition:

Pulse sequence: Standard 1H ZG30.

Scans: 16 scans are sufficient due to high proton density.

Spectral Width: -2 to 14 ppm.

Processing:

Reference the spectrum to TMS (0.00 ppm) or residual

(7.26 ppm).
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Integrate the methoxy region (~3.7–3.9 ppm) and set value to 6.00.

Integrate the aromatic region (~6.4–7.2 ppm). Total integral should be 4.00.

Interpretation:

Check Integration: If aromatic integral < 4, suspect symmetry equivalence (though 1,4-

DMB usually integrates correctly as 4H singlet).

Analyze Splitting: Match against the patterns described in Section 3.1.

Application Context: Drug Development
In medicinal chemistry, the choice of isomer dictates metabolic stability and

pharmacodynamics.

Metabolic Hotspots: The methoxy groups are primary targets for Cytochrome P450 enzymes

(O-demethylation).

1,2-DMB: Often undergoes "metabolic switching." Demethylation at one site creates a

catechol (1,2-dihydroxybenzene), which can be further oxidized to reactive o-quinones,

potentially leading to toxicity (e.g., covalent binding to proteins).

1,4-DMB: Demethylation leads to hydroquinone, which forms p-quinone. This is a known

redox-cycling motif that can generate Reactive Oxygen Species (ROS).

Scaffold Design: 1,3-DMB is frequently used to synthesize resorcinol-based ligands. It is

generally less prone to quinone formation compared to the ortho/para isomers, making it a

safer bioisostere in certain contexts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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